2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid

• IUPAC Name: 2-[(4-chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid
• InChI: InChI=1S/C12H16ClNO5S/c1-3-6-14(8-12(15)16)20(17,18)11-5-4-9(13)7-10(11)19-2/h4-5,7H,3,6,8H2,1-2H3,(H,15,16)
• InChI Key: FTTNUAXJCLXRCY-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)S(=O)(=O)C1=C(C=C(C=C1)Cl)OC
• Molecular Formula: C12H16ClNO5S
• Molecular Weight: 321.78 g/mol

Description

2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid (CMPA) is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. CMPA is a derivative of sulfonamide and belongs to the family of nonsteroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action

The exact mechanism of action of 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid is not fully understood. However, it is believed to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a crucial role in the inflammatory response, and their inhibition by 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid results in a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects
2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation. It has also been found to reduce fever in animal models of pyrexia. The biochemical effects of 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid include the inhibition of COX enzymes, resulting in a decrease in prostaglandin production. 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid has also been found to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid in lab experiments is its potent anti-inflammatory and analgesic effects, which make it a useful tool for investigating the mechanisms of inflammation and pain. However, one of the limitations of using 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid. One of the areas of interest is the development of more potent and selective COX inhibitors based on the structure of 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid. Another area of interest is the investigation of the potential therapeutic applications of 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid in various inflammatory conditions. Additionally, the development of novel drug delivery systems for 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid may improve its efficacy and reduce its toxicity.

Synthesis Methods

2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid can be synthesized through a multistep process starting from 4-chloro-2-methoxybenzoic acid. The synthesis involves the conversion of the carboxylic acid group to an amide group, followed by the introduction of a sulfonyl group and a propylamino group. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, which make it a potential candidate for the treatment of various inflammatory conditions. Several studies have been carried out to investigate the therapeutic potential of 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-propylamino]acetic acid in various animal models of inflammation, including rheumatoid arthritis, colitis, and sepsis.